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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides a comprehensive overview of Acid Red
26, a versatile azo dye known by several synonyms, most notably Ponceau de Xylidine and

Ponceau R.

Acid Red 26 is a red azo dye frequently utilized in histology for staining tissues.[1] It is

particularly recognized for its application in Masson's trichrome staining, where it imparts a

slight orange hue to red-staining cytoplasmic structures.[2][3][4] This guide delves into its

chemical identity, physical properties, and detailed experimental applications.

Nomenclature and Identification
Acid Red 26 is known by a multitude of synonyms across various industries and historical

contexts. Clarity in its identification is crucial for reproducible experimental outcomes. The

primary identifiers for this compound are its CAS (Chemical Abstracts Service) number, 3761-

53-3, and its Colour Index number, C.I. 16150.[5]

A comprehensive, though not exhaustive, list of its synonyms includes:

Ponceau de Xylidine

Ponceau R

Ponceau 2R
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Xylidine Ponceau

Xylidine Ponceau 2R

C.I. Acid Red 26

Food Red 5

Ponceau G

Red R

Physicochemical Properties
The utility of Acid Red 26 in various applications is dictated by its chemical and physical

properties. It is a disodium salt of 4-[(2,4-dimethylphenyl)azo]-3-hydroxy-2,7-

naphthalenedisulfonic acid. A summary of its key quantitative data is presented in the table

below.

Property Value References

CAS Number 3761-53-3

C.I. Number 16150

Molecular Formula C₁₈H₁₄N₂Na₂O₇S₂

Molecular Weight 480.42 g/mol

Appearance
Dark red crystals or red

powder

Solubility in Water
Readily soluble; 1 to 10 mg/mL

at 20°C

Solubility in Ethanol Slightly soluble/Hardly soluble

Absorption Maximum (λmax) in

Water
499 nm, 502 nm, 503-508 nm

Typical Dye Content ≥ 60%, >70%, ≥ 78%, >80%
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Experimental Protocols
The primary application of Acid Red 26 in a research setting is as a component of the plasma

stain in Masson's trichrome staining protocol. This histological technique is invaluable for

differentiating collagen from muscle and other cytoplasmic components.

Masson's Trichrome Staining Protocol
This protocol is a widely accepted method for visualizing connective tissue.

Reagents:

Bouin's Solution (Mordant): Optional, but recommended for formalin-fixed tissues to improve

staining quality.

Weigert's Iron Hematoxylin: For nuclear staining.

Biebrich Scarlet-Acid Fuchsin Solution (Plasma Stain):

Biebrich Scarlet (or Ponceau de Xylidine/Acid Red 26)

Acid Fuchsin

Glacial Acetic Acid

Phosphomolybdic/Phosphotungstic Acid Solution: For differentiation.

Aniline Blue or Light Green Solution (Collagen Stain):

1% Acetic Acid Solution: For rinsing.

Procedure:

Deparaffinization and Rehydration: Sections are deparaffinized in xylene and rehydrated

through a graded series of ethanol to distilled water.

Mordanting (Optional): For formalin-fixed tissues, incubate sections in Bouin's solution at 56-

60°C for 1 hour. Rinse with running tap water until the yellow color disappears.
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Nuclear Staining: Stain with Weigert's iron hematoxylin for 10 minutes. Rinse in running tap

water for 10 minutes.

Plasma Staining: Stain with Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes. Rinse

in distilled water.

Differentiation: Place in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes,

or until the collagen is decolorized.

Collagen Staining: Transfer directly to aniline blue or light green solution and stain for 5-10

minutes.

Rinsing: Rinse briefly in 1% acetic acid solution for 2-5 minutes.

Dehydration and Mounting: Dehydrate rapidly through graded alcohols, clear in xylene, and

mount with a resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, Keratin, Muscle Fibers: Red

Collagen: Blue or Green (depending on the counterstain used)

Visualizing Experimental Workflows
To further clarify the relationships and processes involving Acid Red 26, the following diagrams

are provided.
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Synonym and Identifier Relationship for Acid Red 26

Acid Red 26

Ponceau de Xylidine

Ponceau R

Ponceau 2R

C.I. 16150

CAS: 3761-53-3

Click to download full resolution via product page

Caption: Interrelationship of common synonyms and identifiers for Acid Red 26.
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Workflow for Masson's Trichrome Staining

Sample Preparation

Staining Steps

Final Steps

Deparaffinize & Rehydrate

Mordant (Bouin's)

Nuclear Stain (Hematoxylin)

Plasma Stain (Ponceau-Fuchsin)

Differentiate (Phospho Acid)

Collagen Stain (Aniline Blue)

Rinse (Acetic Acid)

Dehydrate & Mount

Click to download full resolution via product page

Caption: Sequential workflow of the Masson's Trichrome staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

